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Cat. No.: B15476637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S-sulfohomocysteine is a sulfur-containing amino acid derivative that has garnered significant

interest in the scientific community due to its involvement in various metabolic pathways and its

potential role as a biomarker in certain inborn errors of metabolism. This technical guide

provides an in-depth overview of the core biochemical properties, chemical structure, and

relevant experimental methodologies for the study of S-sulfohomocysteine. The information

presented herein is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and related fields.

Chemical Structure and Properties
S-sulfohomocysteine is structurally analogous to homocysteine, with the key difference being

the presence of a sulfo group (-SO3H) attached to the sulfur atom. This modification

significantly alters its biochemical properties.

Chemical Structure:

While a dedicated PubChem entry for S-sulfohomocysteine with a 2D structure image is not

readily available, its structure can be inferred from its name and the structure of its close

analog, S-sulfocysteine. It consists of a homocysteine backbone with a sulfonic acid group

attached to the sulfur atom.
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To aid in visualization and computational modeling, the structure of S-sulfohomocysteine can

be represented in simplified molecular-input line-entry system (SMILES) format. Based on the

structure of homocysteine, the SMILES representation for S-sulfohomocysteine would be

C(CS(=O)(=O)O)C(C(=O)O)N.

Quantitative Biochemical Properties
A comprehensive summary of the quantitative biochemical properties of S-sulfohomocysteine
and related compounds is provided in the table below. Data for S-sulfohomocysteine is

extrapolated based on its constituent parts due to the limited availability of direct experimental

values in public databases.

Property
S-
Sulfohomocysteine
(Predicted)

S-
Adenosylhomocyst
eine

S-
Adenosylhomocyst
eine sulfoxide

Molecular Formula C4H9NO5S2 C14H20N6O5S[1] C14H20N6O6S[2]

Molecular Weight 215.25 g/mol 384.41 g/mol [1] 400.41 g/mol [2]

Water Solubility

High (predicted due to

polar sulfo and amino

acid groups)

1 mg/mL[3]
Not explicitly stated,

but likely soluble

XLogP3 Not available -3.5[1] -5.1[2]

Hydrogen Bond Donor

Count
3 4[1] 5[2]

Hydrogen Bond

Acceptor Count
6 11[1] 12[2]

Biological Significance and Signaling Pathways
S-sulfohomocysteine is primarily recognized for its role in conditions of sulfite overload, such

as in sulfite oxidase deficiency, a rare inherited metabolic disorder.[4] In this condition, the

accumulation of sulfite leads to its reaction with homocysteine to form S-sulfohomocysteine.

Inhibition of γ-Glutamylcysteine Synthetase
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S-sulfohomocysteine, along with its analogue S-sulfocysteine, acts as a potent inactivator of

γ-glutamylcysteine synthetase (GCS), the rate-limiting enzyme in glutathione synthesis.[4] This

inhibition is thought to occur because S-sulfohomocysteine acts as a transition-state analog

of γ-glutamyl phosphate, a key intermediate in the reaction catalyzed by GCS.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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